![molecular formula C9H9Cl2N3 B1632416 5,7-Dichloro-3-isopropylpyrazolo[1,5-a]pyrimidine CAS No. 771510-32-8](/img/structure/B1632416.png)
5,7-Dichloro-3-isopropylpyrazolo[1,5-a]pyrimidine
Overview
Description
5,7-Dichloro-3-isopropylpyrazolo[1,5-a]pyrimidine is a chemical compound with the CAS Number: 771510-32-8 . It has a molecular weight of 230.1 and a molecular formula of C9H9Cl2N3 .
Synthesis Analysis
The synthesis of 5,7-Dichloro-3-isopropylpyrazolo[1,5-a]pyrimidine has been reported in several ways. One method involves heating 3-isopropylpyrazolo[1,5-a]pyrimidine-5,7-diol in ethanol for 16 hours . Another method involves a reaction with tetrakis(triphenylphosphine)palladium(0) and sodium hydrogencarbonate in 1,4-dioxane and water at 100°C for 1 hour .Molecular Structure Analysis
The molecular structure of 5,7-Dichloro-3-isopropylpyrazolo[1,5-a]pyrimidine consists of a pyrazolo[1,5-a]pyrimidine core substituted with two chlorine atoms and an isopropyl group .Physical And Chemical Properties Analysis
5,7-Dichloro-3-isopropylpyrazolo[1,5-a]pyrimidine is a solid at room temperature . It has a density of 1.46 and should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Potential Applications
Pharmaceutical Research: Compounds like 5,7-Dichloro-3-isopropylpyrazolo[1,5-a]pyrimidine may be investigated for their pharmacological properties, including potential anti-inflammatory activities as suggested by related pyrazolo[4,3-d]pyrimidine frameworks .
Optical Applications: Pyrazolo[1,5-a]pyrimidines have been identified as strategic compounds for optical applications due to their tunable photophysical properties .
Synthetic Chemistry: This compound could be used as an intermediate in the synthesis of more complex molecules, potentially useful in creating new materials or drugs .
Cytotoxicity Studies: Related pyrazolo[1,5-a]pyrimidines have shown cytotoxic activities against various cancer cell lines, suggesting that 5,7-Dichloro-3-isopropylpyrazolo[1,5-a]pyrimidine could be explored in similar contexts .
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
5,7-dichloro-3-propan-2-ylpyrazolo[1,5-a]pyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9Cl2N3/c1-5(2)6-4-12-14-8(11)3-7(10)13-9(6)14/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VAAJGCDAYQIYPO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C2N=C(C=C(N2N=C1)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20610428 |
Source
|
| Record name | 5,7-Dichloro-3-(propan-2-yl)pyrazolo[1,5-a]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20610428 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,7-Dichloro-3-isopropylpyrazolo[1,5-a]pyrimidine | |
CAS RN |
771510-32-8 |
Source
|
| Record name | 5,7-Dichloro-3-(propan-2-yl)pyrazolo[1,5-a]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20610428 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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